9-[4-[Bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]am

• CAS No.: 145037-81-6
• Product Name: 9-[4-[Bis[2-[(acetyloxy)methoxy]-2-oxoethyl]amino]-3-[2-[2-[bis[2-[(acetyloxy)methoxy]-2-oxoethyl]am
• Molecular Formula: C52H59BrN4O19
• Molecular Weight: 1123.9 g/mol
• IUPAC Name: [9-[4-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-3-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]phenyl]-6-(dimethylamino)xanthen-3-ylidene]-dimethylazanium;bromide
• Standard InChI: InChI=1S/C52H59N4O19.BrH/c1-32-10-16-42(55(24-48(61)71-28-67-33(2)57)25-49(62)72-29-68-34(3)58)46(20-32)65-18-19-66-47-21-37(11-17-43(47)56(26-50(63)73-30-69-35(4)59)27-51(64)74-31-70-36(5)60)52-40-14-12-38(53(6)7)22-44(40)75-45-23-39(54(8)9)13-15-41(45)52;/h10-17,20-23H,18-19,24-31H2,1-9H3;1H/q+1;/p-1
• Standard InChIKey: RWXWZOWDWYQKBK-UHFFFAOYSA-M
• SMILES: CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=CC(=[N+](C)C)C=C4OC5=C3C=CC(=C5)N(C)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C.[Br-]
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=CC(=[N+](C)C)C=C4OC5=C3C=CC(=C5)N(C)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C.[Br-]
• Appearance: Assay:≥93%A solid
• Description: Rhod-2 AM is an acetoxymethyl (AM) ester of the red fluorescent calcium indicator rhod-2. The AM group facilitates cellular uptake and is removed by cytoplasmic esterases, resulting in intracellular accumulation of rhod-2. Rhod-2 AM selectively accumulates within mitochondria and, as a result, is commonly used to monitor calcium changes within this organelle. Excitation and emission maxima are 557 and 581 nm, respectively.
• Synonyms: Rhod 2AM
• PubChem Compound: 25229581
• Last Modified: Nov 11 2021